Cas no 2783-70-2 (Ethanone, 2-(3-methyl-2(3H)-benzothiazolylidene)-1-phenyl-)

• Product name: Ethanone, 2-(3-methyl-2(3H)-benzothiazolylidene)-1-phenyl-
• CAS No: 2783-70-2
• MF: C₁₆H₁₃NOS
• MW: 267.34552
• CID: 1433095
• PubChem ID: 622491

Ethanone, 2-(3-methyl-2(3H)-benzothiazolylidene)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(3-methyl-2(3H)-benzothiazolylidene)-1-phenyl-
• 2-(3-methyl-1,3-benzothiazol-2-ylidene)-1-phenylethanone
• IFLab1_005375
• AKOS030648523
• ZOSCLVRDFHFOHY-UHFFFAOYSA-N
• 2783-70-2
• DTXSID20347520

• Inchi： InChI=1S/C16H13NOS/c1-17-13-9-5-6-10-15(13)19-16(17)11-14(18)12-7-3-2-4-8-12/h2-11H,1H3
• InChI Key： ZOSCLVRDFHFOHY-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2SC1=CC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 267.07189
• Monoisotopic Mass: 267.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31